Cas no 88019-62-9 (Benzoic acid, 3-chloro-4-hydroxy-, 2-chloro-4-fluorophenyl ester)

• Product Name: Benzoic acid, 3-chloro-4-hydroxy-, 2-chloro-4-fluorophenyl ester
• CAS No: 88019-62-9
• MF: C₁₃H₇Cl₂FO₃
• MW: 301.09728550911
• CID: 648249
• PubChem ID: 71411428
• Update Time: 2025-04-19

Benzoic acid, 3-chloro-4-hydroxy-, 2-chloro-4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-hydroxy-, 2-chloro-4-fluorophenyl ester
• (2-chloro-4-fluorophenyl) 3-chloro-4-hydroxybenzoate
• 88019-62-9
• DTXSID90831042
• 2-Chloro-4-fluorophenyl 3-chloro-4-hydroxybenzoate

• Inchi： 1S/C13H7Cl2FO3/c14-9-5-7(1-3-11(9)17)13(18)19-12-4-2-8(16)6-10(12)15/h1-6,17H
• InChI Key： RGOLYHFKXRLMSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC2C=CC(=CC=2Cl)F)=C1)O

Computed Properties

• Exact Mass: 299.9756276g/mol
• Monoisotopic Mass: 299.9756276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų